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Compound of Interest

Compound Name: Lys-Pro-AMC

Cat. No.: B1181667

For Researchers, Scientists, and Drug Development Professionals

Lys-Pro-AMC, or L-Lysyl-L-prolyl-7-amino-4-methylcoumarin, is a highly specific fluorogenic
substrate crucial for the study of certain protease activities. Its utility in biochemical assays
stems from its unique chemical architecture, which combines a dipeptide sequence with a
fluorescent reporter molecule. Upon enzymatic cleavage of the amide bond linking the
dipeptide to the fluorophore, 7-amino-4-methylcoumarin (AMC) is released, resulting in a
measurable fluorescent signal. This document provides a detailed examination of its chemical
structure.

Core Components of Lys-Pro-AMC

The Lys-Pro-AMC molecule is a conjugate formed from three distinct chemical entities: the
amino acid L-lysine, the amino acid L-proline, and the fluorescent compound 7-amino-4-
methylcoumarin.

e L-Lysine (Lys): An essential amino acid characterized by a side chain containing a primary
amine. This side chain gives lysine its basic properties and is a key site for post-translational
modifications. In the context of Lys-Pro-AMC, the alpha-amino group of lysine is typically
free, unless otherwise modified.

e L-Proline (Pro): A unique proteinogenic amino acid where the alpha-amino group is a
secondary amine, forming a pyrrolidine ring. This rigid cyclic structure imposes significant
conformational constraints on the peptide backbone.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1181667?utm_src=pdf-interest
https://www.benchchem.com/product/b1181667?utm_src=pdf-body
https://www.benchchem.com/product/b1181667?utm_src=pdf-body
https://www.benchchem.com/product/b1181667?utm_src=pdf-body
https://www.benchchem.com/product/b1181667?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1181667?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 7-Amino-4-methylcoumarin (AMC): A fluorescent molecule widely used as a reporter in
enzyme assays.[1][2][3] It belongs to the coumarin class of compounds and is characterized
by a blue fluorescence emission.[3] Its chemical formula is CLOHINO2.[1][4]

Molecular Assembly and Linkages

The assembly of Lys-Pro-AMC involves the formation of two critical covalent bonds:

o Peptide Bond: The alpha-carboxyl group of L-lysine forms a peptide bond with the secondary
alpha-amino group of L-proline. This creates the dipeptide Lys-Pro.

o Amide Bond: The carboxyl group of the C-terminal proline residue is linked to the amino
group of 7-amino-4-methylcoumarin via an amide bond. This specific bond is the target for
enzymatic hydrolysis in protease assays.

The resulting molecule possesses a free N-terminal lysine and the AMC fluorophore at the C-
terminus, masked by the dipeptide.

Quantitative Molecular Data

The key quantitative properties of the standard form of Lys-Pro-AMC are summarized in the
table below. It is important to note that this compound is often supplied as a salt, such as a
hydrochloride or di-trifluoroacetate (diTFA) salt, which would alter its molecular weight and
formula.[5][6]

Property Value
Molecular Formula C21H28N404[7]
Molecular Weight 400.47 g/mol [7]

Chemical Structure Visualization

The following diagram illustrates the chemical structure of Lys-Pro-AMC, detailing the
arrangement of its constituent atoms and the covalent bonds that connect them.
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Caption: Chemical structure of Lys-Pro-AMC.

Experimental Protocols and Applications

Lys-Pro-AMC is predominantly used in fluorescence-based enzyme assays to measure the
activity of proteases that specifically recognize and cleave the Pro-AMC amide bond.

General Experimental Workflow:

o Reagent Preparation: A stock solution of Lys-Pro-AMC is prepared, typically in an organic
solvent like DMSO, and then diluted to the final working concentration in an appropriate
assay buffer.
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e Enzyme Reaction: The enzyme of interest is incubated with the Lys-Pro-AMC substrate in a

microplate well.

o Fluorescence Measurement: The reaction is monitored over time by measuring the increase
in fluorescence using a fluorometer. The excitation wavelength is typically around 350-360
nm, and the emission wavelength is around 440-460 nm.[8]

o Data Analysis: The rate of increase in fluorescence is proportional to the enzyme activity.
This rate can be used to determine kinetic parameters such as Km and Vmax, or to screen

for enzyme inhibitors.

The logical workflow for a typical enzyme inhibition assay using Lys-Pro-AMC is depicted

below.
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Caption: Workflow for an enzyme inhibition assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/7-Amino-4-methylcoumarin
https://pubchem.ncbi.nlm.nih.gov/compound/7-Amino-4-methylcoumarin
https://www.sigmaaldrich.com/US/en/product/aldrich/257370
https://www.medchemexpress.com/7-Amino-4-methylcoumarin.html
https://www.thermofisher.com/order/catalog/product/A15017.MD
https://www.benchchem.com/zh/product/b10861759
https://www.medchemexpress.com/lys-pro-amc-ditfa.html
https://www.medchemexpress.com/lys-pro-amc.html
https://www.caymanchem.com/product/29682/boc-lys-ac-amc
https://www.benchchem.com/product/b1181667#what-is-the-chemical-structure-of-lys-pro-amc
https://www.benchchem.com/product/b1181667#what-is-the-chemical-structure-of-lys-pro-amc
https://www.benchchem.com/product/b1181667#what-is-the-chemical-structure-of-lys-pro-amc
https://www.benchchem.com/product/b1181667#what-is-the-chemical-structure-of-lys-pro-amc
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1181667?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1181667?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1181667?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

